2-(2-pyridin-3-ylethyl)-9-(tetrahydro-2H-pyran-4-ylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-(oxane-4-carbonyl)-2-(2-pyridin-3-ylethyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C22H31N3O3/c26-20-3-7-22(17-25(20)11-4-18-2-1-10-23-16-18)8-12-24(13-9-22)21(27)19-5-14-28-15-6-19/h1-2,10,16,19H,3-9,11-15,17H2
• InChI Key: WVQRPQKUGGMPHC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(=O)N2CCC3(CCC(=O)N(C3)CCC4=CN=CC=C4)CC2
• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol

Description

2-(2-pyridin-3-ylethyl)-9-(tetrahydro-2H-pyran-4-ylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one is a useful research compound. Its molecular formula is C22H31N3O3 and its molecular weight is 385.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.23654186 g/mol and the complexity rating of the compound is 553. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies

The synthesis of 3,9-diazaspiro[5.5]undecane derivatives showcases the utility of intramolecular spirocyclization, utilizing 4-substituted pyridines. This approach allows for the efficient construction of the diazaspiro[5.5]undecane framework, a key structural motif in various bioactive compounds, highlighting the chemical versatility and potential for novel drug discovery (Parameswarappa & Pigge, 2011).

Antihypertensive Activity

A study on 9-substituted 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones prepared for antihypertensive screening indicates the significant potential of diazaspiro[5.5]undecane derivatives in developing antihypertensive agents. The structural modifications on the spirolactam ring influence the pharmacological activity, providing insights into the structure-activity relationship crucial for drug design (Clark et al., 1983).

Advanced Synthetic Techniques

The first synthesis of functionalized trifluoromethylated 8-oxa-2,4-diazaspiro[5.5]undecanes via one-pot multi-component reactions (MCRs) exemplifies the innovative strategies in constructing complex spirocyclic frameworks. This methodology underscores the evolving synthetic routes for accessing multifunctional diazaspiro[5.5]undecane derivatives with potential application in medicinal chemistry and material science (Li et al., 2014).

Photophysical and Solvatochromic Analysis

Research into the photophysical properties and solvatochromic analysis of diazaspiro compounds offers valuable information on the electronic and optical characteristics of these molecules. Such studies facilitate the exploration of diazaspiro[5.5]undecane derivatives in optical materials, sensors, and bioimaging applications, expanding their scientific applications beyond pharmaceuticals (Aggarwal & Khurana, 2015).